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Executive Summary
Hexyl laurate (CAS: 34316-64-8), an ester of hexyl alcohol and lauric acid, is widely utilized in

the cosmetics and personal care industries as an emollient, solvent, and viscosity-controlling

agent.[1][2][3] Its prevalence in "wash-off" products necessitates a thorough understanding of

its environmental fate and potential impact. This document provides a comprehensive analysis

of the biodegradability, environmental distribution, and bioaccumulation potential of hexyl
laurate, supported by quantitative data, detailed experimental protocols, and logical workflow

diagrams. The available data indicates that hexyl laurate is readily biodegradable and is not

expected to persist or bioaccumulate in the environment.

Physicochemical Properties
The environmental behavior of a chemical is largely dictated by its physicochemical properties.

Hexyl laurate is a colorless oily liquid that is insoluble in water but soluble in oils and alcohols.

[4][5] These properties influence its distribution and partitioning in various environmental

compartments.

Table 1: Physicochemical Properties of Hexyl Laurate
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Property Value Source

IUPAC Name hexyl dodecanoate [6]

CAS Number 34316-64-8 [1]

Molecular Formula C₁₈H₃₆O₂ [2][6][7]

Molecular Weight 284.48 g/mol [5][6]

Physical State Liquid [7]

Melting Point -3.4 °C [7]

Boiling Point 326 - 334 °C [4][8]

Water Solubility
Insoluble (log₁₀WS: -6.22

mol/L)
[4][9]

Octanol-Water Partition

Coefficient (Log Kₒw)
6.031 - 7.74 [9][10]

Organic Carbon-Normalised

Adsorption Coefficient (log

Kₒc)

5.141 (ECHA) [10]

Environmental Fate and Distribution
The high Log Kₒw and Log Kₒc values indicate that if released into the environment, hexyl
laurate will have a strong tendency to partition from water into soil, sediment, and organic

matter.[9][10] Its low water solubility further limits its mobility in aquatic systems.[4][9] Release

to the environment can occur from industrial manufacturing and formulation, as well as from the

use of consumer products like cosmetics, cleaners, and detergents.[1]

Caption: Conceptual workflow for assessing the environmental fate of a chemical.

Abiotic Degradation
Hydrolysis: As an ester, hexyl laurate can undergo hydrolysis to form its constituent alcohol (n-

hexanol) and carboxylic acid (lauric acid).[11] This process is influenced by pH. Estimated

hydrolysis half-lives are approximately 2 years at a neutral pH of 7 and significantly shorter at
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78 days at an alkaline pH of 8, suggesting that hydrolysis is a slow but viable degradation

pathway, particularly in alkaline waters.[12]

Biotic Degradation
Biodegradation is the primary mechanism for the removal of hexyl laurate from the

environment. It is the breakdown of the substance by microorganisms into simpler compounds

like carbon dioxide, water, and biomass.[13][14]

Table 2: Ready Biodegradability of Hexyl Laurate

Test
Guideline

Method Result Pass Level
Classificati
on

Source

OECD 301

(assumed)

Oxygen

Depletion

67%

degradation

in 28 days

≥ 60% in 10-

day window

Readily

Biodegradabl

e

[10]

The data strongly indicates that hexyl laurate is readily biodegradable.[10] This classification is

critical, as it means the substance is expected to undergo rapid and ultimate degradation in

aquatic environments, thereby preventing persistence.[15] Structures that favor biodegradation

include esters and unsubstituted linear alkyl chains, both of which are present in hexyl laurate.

[16]

Experimental Protocol: OECD 301 Ready
Biodegradability
The OECD 301 guidelines encompass a series of six tests designed to screen chemicals for

ready biodegradability in an aerobic aqueous medium.[17][18] Given hexyl laurate's poor

water solubility, the OECD 301F (Manometric Respirometry) method is a suitable and

commonly used test.[19]

Principle of OECD 301F
This method determines the biodegradability of a substance by measuring the amount of

oxygen consumed by a microbial inoculum during the degradation process over 28 days.[19]

The oxygen consumption is compared to the theoretical oxygen demand (ThOD) to calculate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=5683
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://mpr-labs.com/en/biodegradability-in-cosmetics-what-it-really-means-and-how-to-test-it/
https://sers.unilever.com/our-science/safety-without-animal-testing/biodegradation/
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.ctpa.org.uk/biodegradability-and-compostability
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/1992/07/test-no-301-ready-biodegradability_g1gh2913.html
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.aropha.com/resources/blog/types-of-oecd-301-biodegradation-tests/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the percentage of biodegradation. A substance is considered readily biodegradable if it reaches

60% of its ThOD within a 10-day window during the 28-day test period.[17][19]

Detailed Methodology (OECD 301F)
Test Substance and Preparation: Hexyl laurate is added to a mineral medium to achieve a

concentration that yields sufficient oxygen demand (typically 100 mg/L). Due to its

insolubility, it may be adsorbed onto an inert support like silica gel or emulsified prior to

addition.

Inoculum: The microbial inoculum is typically sourced from the activated sludge of a

domestic wastewater treatment plant. It is washed and prepared to ensure a diverse

population of microorganisms.

Test Vessels: The experiment is conducted in sealed vessels (respirometers) containing the

mineral medium, test substance, and inoculum. Each vessel is connected to a pressure

sensor to measure oxygen depletion in the headspace.

Controls:

Blank Control: Contains only the inoculum and mineral medium to measure the

endogenous respiration of the microorganisms.

Reference Control: Contains a readily biodegradable reference substance (e.g., sodium

benzoate) to verify the viability of the inoculum.

Toxicity Control: Contains both the test substance and the reference substance to check

for any inhibitory effects of the test substance on the microorganisms.

Incubation: The vessels are incubated in the dark at a constant temperature (22 ± 2°C) with

continuous stirring for 28 days.

Data Collection: The consumption of oxygen is measured continuously or at frequent

intervals by the respirometer. Carbon dioxide produced is trapped by a potassium hydroxide

solution within the vessel.
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Calculation of Biodegradation: The percentage of degradation is calculated as: %

Degradation = (O₂ consumed by test substance - O₂ consumed by blank) / ThOD * 100 The

Theoretical Oxygen Demand (ThOD) is calculated based on the elemental composition of

hexyl laurate (C₁₈H₃₆O₂).

Caption: Simplified experimental workflow for the OECD 301F test.

Bioaccumulation and Ecotoxicity
Bioaccumulation: Bioaccumulation is the potential for a substance to accumulate in living

organisms. While the high Log Kₒw of hexyl laurate (6.03 - 7.74) suggests a potential for

bioaccumulation, this is significantly mitigated by its ready biodegradability.[9][10] Substances

that are rapidly broken down by microorganisms do not persist in the environment long enough

to accumulate to significant levels in the food chain. Environment Canada classifies hexyl
laurate as not suspected to be bioaccumulative.[20]

Ecotoxicity: Based on available data, hexyl laurate does not meet the criteria for classification

as hazardous to the aquatic environment according to GHS (Globally Harmonized System)

criteria.[6][10] While specific ecotoxicity data (e.g., LC₅₀ for fish) is not readily available in the

reviewed literature, its low water solubility and rapid biodegradation suggest a low risk to

aquatic organisms.

Table 3: Environmental Partitioning and Bioaccumulation Potential of Hexyl Laurate
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Parameter Value Interpretation Source

Log Kₒw 6.031 - 7.74

High potential to

partition into fatty

tissues

[9][10]

Log Kₒc 5.141

Immobile in soil;

strong adsorption to

organic matter

[10]

Bioaccumulation

Potential

Not suspected to be

bioaccumulative

Ready

biodegradability

mitigates

bioaccumulation risk

[20]

Aquatic Hazard

Classification

Not classified as

hazardous

Low concern for acute

or chronic aquatic

toxicity

[6][10]

Conclusion
The comprehensive analysis of available data indicates a favorable environmental profile for

hexyl laurate. Its key characteristics are:

Low Mobility: Due to high Log Kₒc and low water solubility, hexyl laurate is expected to

adsorb strongly to soil and sediment, limiting its transport in the environment.

Ready Biodegradability: Hexyl laurate is readily biodegradable, with evidence of achieving

67% degradation in 28 days. This is the most critical factor in its environmental fate, ensuring

it does not persist.

Low Bioaccumulation and Ecotoxicity Risk: The rapid rate of biodegradation effectively

mitigates the potential for bioaccumulation suggested by its high Log Kₒw. It is not classified

as hazardous to the aquatic environment.

For professionals in research and drug development, hexyl laurate can be considered a

substance with a low environmental risk profile when used as intended. Its rapid breakdown

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemeo.com/cid/24-351-5/Hexyl-laurate
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.ewg.org/skindeep/ingredients/702842-HEXYL_LAURATE/
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyl-Laurate
https://www.chemos.de/import/data/msds/GB_en/34316-64-8-A0108802-GB-en.pdf
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/product/b1194852?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


into naturally occurring substances (fatty acid and alcohol) prevents long-term environmental

persistence and impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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